2-(2,4-dichlorophenoxy)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide
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Description
2-(2,4-dichlorophenoxy)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C20H18Cl2N2O2S and its molecular weight is 421.34. The purity is usually 95%.
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Scientific Research Applications
Structure-Activity Relationship Studies
Studies on similar compounds have explored their potential as selective kappa-opioid agonists, highlighting the importance of structural variations for biological activity. For instance, research on a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides variably substituted at specific positions showed their evaluation as opioid kappa agonists. These studies aim to optimize pharmacological profiles by tweaking molecular structures, suggesting a pathway for exploring the compound for similar applications (Barlow et al., 1991).
Anticancer and Antimicrobial Applications
Another study synthesized and analyzed a compound for its anticancer activity through molecular docking, targeting the VEGFr receptor. This indicates the potential for compounds with similar structures to be evaluated for anticancer properties, focusing on their ability to interact with specific biological targets (Sharma et al., 2018).
Thrombin Inhibitors
Compounds with chloro and fluoro substitutions on phenylacetamides have been evaluated as potent thrombin inhibitors, which could suggest potential cardiovascular applications for the compound . The effectiveness of these inhibitors highlights the relevance of halogen substitutions in enhancing biological activity (Lee et al., 2007).
Synthetic Methodologies
Research into related compounds also delves into synthetic methodologies that could be applicable to the synthesis of 2-(2,4-dichlorophenoxy)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide. For example, studies on the synthesis of specific acetamide derivatives for their use in generating novel chemical entities indicate potential pathways for synthesizing and exploring the applications of such compounds (Wardkhan et al., 2008).
Properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18Cl2N2O2S/c21-16-5-6-19(18(22)11-16)26-14-20(25)24(9-7-17-4-2-10-27-17)13-15-3-1-8-23-12-15/h1-6,8,10-12H,7,9,13-14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLQFKBFHNIBZON-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CN(CCC2=CC=CS2)C(=O)COC3=C(C=C(C=C3)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18Cl2N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.